N-((6-cyclopropylpyrimidin-4-yl)methyl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C15H17N3O2/c1-9-5-13(10(2)20-9)15(19)16-7-12-6-14(11-3-4-11)18-8-17-12/h5-6,8,11H,3-4,7H2,1-2H3,(H,16,19)
• InChI Key: OOKLNCCFEGZVJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCC2=CC(=NC=N2)C3CC3
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

N-((6-cyclopropylpyrimidin-4-yl)methyl)-2,5-dimethylfuran-3-carboxamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). It was developed as a potential treatment for autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Pathways and Crystal Structures : Research focuses on the synthesis of pyrimidine derivatives and their structural characterization through crystallography and other analytical techniques. For example, studies have detailed the synthesis of pyrimidine compounds with specific substituents and have analyzed their crystal structures to understand their molecular configurations and potential reactivity (Ji, 2006).

Biological Evaluation

• Anticancer and Anti-Inflammatory Agents : Pyrimidine derivatives have been synthesized and evaluated for their potential as anticancer and anti-inflammatory agents. The structure-activity relationship (SAR) studies aim to identify functional groups that contribute to these biological activities, providing a pathway for the development of therapeutic agents (Rahmouni et al., 2016).
• Antimicrobial Activity : The synthesis of novel pyrimidine derivatives and their evaluation for antimicrobial activity against a range of pathogens highlight the potential of these compounds in developing new antimicrobial agents. The effectiveness of these compounds is often assessed through their minimum inhibitory concentration (MIC) against various bacterial and fungal strains (El-Kalyoubi et al., 2015).

Drug Design and Pharmacokinetics

• Molecular Modeling and Drug Design : Research into the design and synthesis of pyrimidine derivatives for targeting specific biological pathways, such as HIV integrase inhibition, incorporates computational modeling to predict compound efficacy and optimize pharmacokinetic properties (Pace et al., 2007).

Toxicological Evaluation

• Evaluation of Pesticide Toxicity : In vitro systems have been employed to assess the toxicity of compounds, including those related to pyrimidine, highlighting the importance of understanding the environmental and health-related impacts of such chemicals (Camatini et al., 1996).